Benzenesulfonic acid, 4-[[2-[[2,5-dimethoxy-4-[ [2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-1,3-dioxobut
Benzenesulfonic acid, 4-[[2-[[2,5-dimethoxy-4-[ [2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-1,3-dioxobut
Brand Name:
Vulcanchem
CAS No.:
124236-33-5
VCID:
VC0040337
InChI:
InChI=1S/C22H27N3O14S3.H3N.Na/c1-12-8-14(16(36-3)10-19(12)41(30,31)32)23-22(27)21(13(2)26)25-24-15-9-18(38-5)20(11-17(15)37-4)40(28,29)7-6-39-42(33,34)35;;/h8-11,21H,6-7H2,1-5H3,(H,23,27)(H,30,31,32)(H,33,34,35);1H3;/q;;+1/p-1
SMILES:
CC1=CC(=C(C=C1S(=O)(=O)[O-])OC)NC(=O)C(C(=O)C)N=NC2=CC(=C(C=C2OC)S(=O)(=O)CCOS(=O)(=O)[O-])OC.[NH4+].[Na+]
Molecular Formula:
C22H29N4NaO14S3
Molecular Weight:
692.658
Benzenesulfonic acid, 4-[[2-[[2,5-dimethoxy-4-[ [2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-1,3-dioxobut
CAS No.: 124236-33-5
Main Products
VCID: VC0040337
Molecular Formula: C22H29N4NaO14S3
Molecular Weight: 692.658
CAS No. | 124236-33-5 |
---|---|
Product Name | Benzenesulfonic acid, 4-[[2-[[2,5-dimethoxy-4-[ [2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-1,3-dioxobut |
Molecular Formula | C22H29N4NaO14S3 |
Molecular Weight | 692.658 |
IUPAC Name | azanium;sodium;4-[[2-[[2,5-dimethoxy-4-(2-sulfonatooxyethylsulfonyl)phenyl]diazenyl]-3-oxobutanoyl]amino]-5-methoxy-2-methylbenzenesulfonate |
Standard InChI | InChI=1S/C22H27N3O14S3.H3N.Na/c1-12-8-14(16(36-3)10-19(12)41(30,31)32)23-22(27)21(13(2)26)25-24-15-9-18(38-5)20(11-17(15)37-4)40(28,29)7-6-39-42(33,34)35;;/h8-11,21H,6-7H2,1-5H3,(H,23,27)(H,30,31,32)(H,33,34,35);1H3;/q;;+1/p-1 |
Standard InChIKey | JYYCMOPWIDZLIH-UHFFFAOYSA-M |
SMILES | CC1=CC(=C(C=C1S(=O)(=O)[O-])OC)NC(=O)C(C(=O)C)N=NC2=CC(=C(C=C2OC)S(=O)(=O)CCOS(=O)(=O)[O-])OC.[NH4+].[Na+] |
Synonyms | Benzenesulfonic acid, 4-[[2-[[2,5-dimethoxy-4-[ [2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-1,3-dioxobutyl ]amino]-5-methoxy-2-methyl-, ammonium sodium salt |
Last Modified | Aug 20 2021 |
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